Cas no 1261593-00-3 (5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid)

• Product Name: 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid
• CAS No: 1261593-00-3
• MF: C₁₅H₉F₆NO₂
• MW: 349.227885007858
• CID: 4982947
• Update Time: 2025-05-23

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid

• Inchi： 1S/C15H9F6NO2/c16-14(17,18)9-5-8(6-12(23)24)13(22-7-9)10-3-1-2-4-11(10)15(19,20)21/h1-5,7H,6H2,(H,23,24)
• InChI Key： UIHAKOFHKRQYTB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=CC(C(F)(F)F)=CN=1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic Acid: A Comprehensive Overview

The compound 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid (CAS No. 1261593-00-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The structure of this molecule is characterized by a pyridine ring substituted with trifluoromethyl groups at specific positions, along with an acetic acid moiety, making it a unique compound with potential for further functionalization and optimization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid through various routes, including microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive biological assays. The trifluoromethyl groups attached to the pyridine ring contribute significantly to the molecule's stability and lipophilicity, making it an ideal candidate for drug delivery systems.

One of the most notable applications of this compound is in the development of selective kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. Studies have shown that 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid exhibits potent inhibitory activity against specific kinases, such as Aurora kinases and CDKs (Cyclin-Dependent Kinases). This activity is attributed to its ability to bind effectively to the ATP-binding pocket of these enzymes, thereby blocking their catalytic functions.

In addition to its pharmacological applications, this compound has also been explored in agrochemical research. Its ability to inhibit plant pathogenic enzymes makes it a promising candidate for developing new-generation pesticides and fungicides. Recent studies have demonstrated that 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid can effectively suppress the growth of fungal pathogens without causing significant harm to beneficial soil microorganisms, thus offering an eco-friendly alternative to conventional agrochemicals.

The physical and chemical properties of this compound have been extensively studied to optimize its formulation and delivery. For instance, its solubility in various solvents has been evaluated under different pH conditions, revealing its suitability for both oral and topical administration. Furthermore, its stability under thermal and photolytic conditions has been assessed, ensuring its shelf-life under standard storage conditions.

From a structural perspective, the presence of electron-withdrawing groups such as trifluoromethyl moieties enhances the electronic properties of the pyridine ring, making it more susceptible to nucleophilic attacks. This feature is exploited in designing reaction pathways for synthesizing more complex molecules based on this scaffold. Recent research has focused on modifying the substituents on the pyridine ring to enhance bioavailability and reduce potential side effects.

In conclusion, 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid (CAS No. 1261593-00-3) stands out as a versatile compound with immense potential in both therapeutic and agricultural applications. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in advancing modern medicine and sustainable agriculture.